molecular formula C10H19NO4 B1400366 tert-Butyl azetidine-3-carboxylate acetate CAS No. 1236144-52-7

tert-Butyl azetidine-3-carboxylate acetate

Cat. No. B1400366
CAS RN: 1236144-52-7
M. Wt: 217.26 g/mol
InChI Key: ZAYKPGRYPKUMLW-UHFFFAOYSA-N
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Description

Synthesis Analysis

The synthesis of similar compounds has been reported. For instance, “tert-butyl acetate” can be synthesized via an eco-friendly additive reaction over mesoporous silica catalysts with balanced Brönsted and Lewis acid sites . Another compound, “tert-Butyl 3-(2-ethoxy-2-oxoethylidene)azetidine-1-carboxylate”, is used as a precursor to the synthesis of thia and oxa-azaspiro [3.4]octanes .

Scientific Research Applications

Synthesis of Spirocyclic Compounds

tert-Butyl azetidine-3-carboxylate acetate: serves as a building block in the synthesis of thia and oxa-azaspiro[3.4]octanes . These spirocyclic compounds are significant due to their presence in numerous bioactive molecules and pharmaceuticals. The ability to create small-ring spirocycles through [3+2] cycloadditions with dipolariphiles is particularly valuable for medicinal chemistry and drug design.

properties

IUPAC Name

acetic acid;tert-butyl azetidine-3-carboxylate
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InChI

InChI=1S/C8H15NO2.C2H4O2/c1-8(2,3)11-7(10)6-4-9-5-6;1-2(3)4/h6,9H,4-5H2,1-3H3;1H3,(H,3,4)
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InChI Key

ZAYKPGRYPKUMLW-UHFFFAOYSA-N
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Canonical SMILES

CC(=O)O.CC(C)(C)OC(=O)C1CNC1
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Molecular Formula

C10H19NO4
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Molecular Weight

217.26 g/mol
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Product Name

tert-Butyl azetidine-3-carboxylate acetate

Retrosynthesis Analysis

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